Cas no 897474-00-9 (1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one)

• Product Name: 1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one
• CAS No: 897474-00-9
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 5485681
• Update Time: 2025-06-03

1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[[4-(6-nitro-2-benzothiazolyl)-1-piperazinyl]carbonyl]phenyl]-
• 1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one

• Inchi： 1S/C20H18N4O4S/c1-13(25)14-2-4-15(5-3-14)19(26)22-8-10-23(11-9-22)20-21-17-7-6-16(24(27)28)12-18(17)29-20/h2-7,12H,8-11H2,1H3
• InChI Key： JMWFCRYRCBTXKT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C(N2CCN(C3=NC4=CC=C([N+]([O-])=O)C=C4S3)CC2)=O)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one

Introduction to 1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one (CAS No. 897474-00-9) and Its Emerging Applications in Chemical Biology

1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one, identified by its CAS number 897474-00-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by the presence of a piperazine moiety linked to a benzophenone derivative, further functionalized with a nitro-substituted benzothiazole ring. The intricate arrangement of these heterocyclic systems imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of 1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one encompasses several key pharmacological motifs. The piperazine ring is well-documented for its role as a bioisostere in many pharmacologically active compounds, often contributing to binding affinity and selectivity. In this context, the piperazine moiety in 1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one is likely to interact with biological targets through hydrogen bonding or ionic interactions, which are critical for modulating receptor activity. The benzophenone component serves as a scaffold that can be further modified to enhance solubility, metabolic stability, or target specificity. Additionally, the nitro-substituted benzothiazole ring introduces electronic and steric effects that can influence the compound's reactivity and binding profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one with greater precision. Studies suggest that this compound may exhibit inhibitory effects on enzymes or receptors involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis or neurodegenerative disorders. The nitro group on the benzothiazole ring is particularly noteworthy, as it can participate in redox reactions that may modulate cellular signaling cascades. This redox-sensitive property could be exploited to develop prodrugs or targeted therapies that respond to specific physiological conditions.

The synthesis of 1-{4-4-(6-nitro-1,3-benzothiazol-2-yl)piperazine-1-carbonylphenyl}ethan-1-one presents unique challenges due to its multi-step construction involving the integration of three distinct heterocyclic systems. However, recent methodological improvements in organic synthesis have made it more feasible to produce this compound in multi-kilogram quantities for preclinical studies. One particularly innovative approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have significantly enhanced the efficiency and scalability of constructing complex aromatic frameworks. These advancements not only facilitate the production of 1-{4-4-(6-nitro-1,3-benzothiazol-2-yloxy)piperazine}-carbonitrile derivatives but also open new avenues for exploring related analogs with tailored biological activities.

In vitro studies have begun to elucidate the mechanistic basis of action for CAS No. 897474, revealing potential interactions with proteins such as kinases or transcription factors. For instance, preliminary data suggest that this compound may inhibit the activity of Janus kinases (JAKs), which are implicated in various inflammatory diseases. The ability to modulate JAK activity could make CAS No 89747 a valuable tool for developing treatments against autoimmune disorders or cancer-related inflammation. Furthermore, the benzophenone moiety may serve as a platform for photodynamic therapy (PDT) applications, where light activation leads to reactive oxygen species generation that selectively targets diseased cells. This dual functionality—both enzymatic inhibition and photodynamic potential—underscores the versatility of CAS No 89747 as a lead compound.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive molecules like CAS No 89747. By leveraging large datasets containing known bioactive compounds and their targets, computational models can predict new structures with enhanced pharmacological properties. In one notable study, an AI-driven approach was used to screen millions of virtual compounds before identifying candidates similar in structure to CAS No 89747, validating its significance as a scaffold for further optimization. Such computational strategies not only save time but also enable the exploration of chemical space that would be impractical through traditional synthetic methods alone.

Future directions for research on CAS No 89747 include exploring its potential as an intermediate in medicinal chemistry campaigns aimed at developing next-generation therapeutics. For example, derivatization strategies could involve replacing or modifying functional groups on either the piperazine ring or benzophenone moiety to improve pharmacokinetic profiles or target specificity. Additionally, investigating the compound's behavior under different physiological conditions—such as varying pH levels or oxidative states—could reveal novel mechanisms of action previously unexplored by researchers studying simpler analogs.

The growing interest in CAS No 89747 reflects broader trends within chemical biology toward discovering small molecules with multifunctional capabilities. By combining structural complexity with demonstrated biological activity, CAS No 89747 exemplifies how sophisticated organic chemistry continues to drive innovation at the intersection of academia and industry pharmaceutical research programs worldwide.